Cas no 1806381-29-2 (4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene)

• Product Name: 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene
• CAS No: 1806381-29-2
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 5007546
• Update Time: 2025-05-28

4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H11F3OS/c1-8-4-5-9(3-2-6-15)7-10(8)16-11(12,13)14/h4-7H,2-3H2,1H3
• InChI Key： KYIZNRXVFPLHJC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C)C=CC(=C1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene

Recent Advances in the Study of 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene (CAS: 1806381-29-2)

In recent years, the compound 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene (CAS: 1806381-29-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylthio and oxopropyl functional groups, has shown promising potential in various applications, including drug discovery and material science. The following research brief aims to synthesize the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary interest in 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene stems from its structural features, which make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of antimicrobial and anti-inflammatory agents. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its molecular structure and reactivity, paving the way for further modifications and applications.

One of the most notable advancements in the study of this compound is its application in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of trifluoromethylthio-containing drugs, which are known for their enhanced metabolic stability and bioavailability. The study reported that derivatives of 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene exhibited potent inhibitory effects against specific enzyme targets, suggesting its potential as a lead compound for future drug development.

In addition to its pharmaceutical applications, 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene has also been explored in material science. Its unique electronic properties, attributed to the trifluoromethylthio group, make it a candidate for use in organic electronic devices. Recent research has focused on its incorporation into polymer matrices to enhance the performance of organic light-emitting diodes (OLEDs) and other optoelectronic devices. These findings underscore the versatility of this compound across multiple disciplines.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene. Current methodologies often involve multi-step reactions with moderate yields, necessitating further optimization. Researchers are actively exploring catalytic approaches and green chemistry principles to improve the efficiency and sustainability of its production. Addressing these challenges will be crucial for its broader adoption in industrial and academic settings.

In conclusion, 4-(3-Oxopropyl)-2-(trifluoromethylthio)toluene represents a compound of significant interest in both chemical biology and pharmaceutical research. Its unique structural features and diverse applications highlight its potential as a key player in the development of next-generation therapeutics and materials. Continued research efforts aimed at optimizing its synthesis and exploring new applications will undoubtedly yield further insights and innovations in the years to come.